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Compound of Interest

Compound Name: 4-Boronophthalic acid

Cat. No.: B1522708 Get Quote

4-Boronophthalic acid (CAS 1072946-35-0) is a specialized organic building block utilized in

proteomics research and drug development.[1][2] Its structure, featuring both a boronic acid

and a phthalic acid moiety, makes it a compound of interest for creating complex molecular

architectures. However, as is common with many niche research chemicals, comprehensive,

publicly available toxicological and safety data specific to 4-Boronophthalic acid is limited.

For researchers, scientists, and drug development professionals, operating without robust

safety data presents an unacceptable risk. Therefore, this guide adopts a scientifically

grounded surrogate-based approach to risk assessment. We will extrapolate the health and

safety profile of 4-Boronophthalic acid from well-characterized analogous compounds,

primarily Boric Acid and other substituted aromatic boronic acids.

Causality for Surrogate Selection:

Boric Acid (CAS 10043-35-3): The foundational boron compound for which extensive

toxicological data exists, including critical endpoints like reproductive and developmental

toxicity.[3][4][5] The boronic acid functional group is the primary driver of this systemic

toxicity.

Aromatic Boronic Acids (e.g., 4-Bromophenylboronic acid, 4-Bromoisophthalic acid): These

compounds share the core phenylboronic acid structure and provide data on local irritant

effects (skin, eye, respiratory) common to this chemical class.[6][7][8]
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This methodology allows us to establish a conservative and responsible safety framework,

treating 4-Boronophthalic acid with the precautions warranted by the most sensitive

toxicological endpoint identified in its surrogates.

Section 2: Hazard Identification and GHS
Classification
Based on the data from surrogate compounds, 4-Boronophthalic acid should be handled as a

hazardous substance. The primary hazards are categorized as reproductive toxicity and local

irritation.[3][6][9]

Table 1: GHS Hazard Classification based on Surrogate Data

Hazard Class Hazard Statement Signal Word Pictogram

Reproductive

Toxicity, Category 1B

H360: May damage
fertility or the
unborn child.[3][9]

Danger Health Hazard

Skin Irritation,

Category 2

H315: Causes skin

irritation.[6]
Warning Exclamation Mark

Serious Eye Irritation,

Category 2A

H319: Causes serious

eye irritation.[6][7]
Warning Exclamation Mark

Specific Target Organ

Toxicity — Single

Exposure, Category 3

(Respiratory)

H335: May cause

respiratory irritation.[6]

[10]

Warning Exclamation Mark

| Hazardous to the Aquatic Environment, Acute, Category 3 | H402: Harmful to aquatic life.[3] |

(None) | (None) |

Precautionary Statements (P-Statements): A consolidated list of precautionary statements is

essential for safe handling:

Prevention: P201, P202, P261, P264, P271, P273, P280[3][6][10]
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Response: P302+P352, P304+P340, P305+P351+P338, P308+P313[3][6][11]

Storage: P403+P233, P405[6]

Disposal: P501[3][6]

Section 3: Toxicological Profile and Mechanistic
Insights
Understanding the "why" behind a hazard classification is critical for fostering a robust safety

culture. The toxicity of boronic acids is primarily driven by the boron atom.

Systemic Toxicity: Reproductive Effects The most significant hazard associated with boric acid,

and by extension 4-Boronophthalic acid, is its potential to damage fertility and the unborn

child.[3][5][9]

Mechanism: Animal studies on boric acid have demonstrated adverse effects on the testes

and fertility in males and developmental effects on the fetus, including weight loss and minor

skeletal variations.[5][12][13] Boron is readily absorbed orally and is not metabolized,

meaning the parent compound is responsible for the toxic effects.[4]

Exposure Thresholds: While a fatal adult dose of boric acid is reported as 5 to >30 grams,

the reproductive effects occur at much lower chronic exposure levels.[12] A No Observed

Adverse Effect Level (NOAEL) for repeated oral dosage in rats was determined to be 17.5

mg/kg.[3]

Local Toxicity: Irritation

Respiratory Irritation: As a fine powder, the compound can cause mechanical irritation to the

upper respiratory tract.[12] Occupational studies of workers exposed to sodium borate dust

reported symptoms like dryness of the mouth, nose, and throat, dry cough, and sore throat.

[4][13]

Eye Irritation: Direct contact with the eyes will cause serious irritation.[6] This is a common

property of acidic, dusty solids.
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Skin Irritation: The compound can cause skin irritation.[6] While absorption through intact

skin is generally poor, it is readily absorbed through damaged or abraded skin, which could

lead to systemic effects.[5][12]

Table 2: Summary of Toxicological Data (from Boric Acid Surrogate)

Endpoint Species Route Value Reference

LD50 (Acute

Oral)
Rat Oral

3,500 to 4,100
mg/kg

[5]

LD50 (Acute

Dermal)
Rabbit Dermal >2,000 mg/kg [5]

NOAEL

(Repeated Dose)
Rat Oral

17.5 mg/kg (2

years)
[3]

| LOAEL (Repeated Dose) | Rat | Oral | 58.5 mg/kg (2 years) |[3] |

Section 4: Exposure Control and Personal
Protection
A multi-layered approach is required to safely handle 4-Boronophthalic acid, prioritizing

engineering controls over personal protective equipment (PPE).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-9-X6.pdf
https://www.nexchem.co.uk/wp-content/uploads/2015/04/Boric-Acid-1.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/boric-acid-granular/
https://www.nexchem.co.uk/wp-content/uploads/2015/04/Boric-Acid-1.pdf
https://www.nexchem.co.uk/wp-content/uploads/2015/04/Boric-Acid-1.pdf
https://www.sigmaaldrich.com/TW/en/sds/sigma/b7901?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/sigma/b7901?userType=undefined
https://www.benchchem.com/product/b1522708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1522708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hierarchy of Controls for 4-Boronophthalic Acid

Specific Actions

Elimination
(Not Feasible for Research)

Substitution
(Use a less hazardous alternative - assess feasibility)

Engineering Controls
(Primary barrier)

Administrative Controls
(Procedural safety)

Work within a certified
chemical fume hood.

Personal Protective Equipment
(Last line of defense)

Develop and follow
Standard Operating Procedures (SOPs).

Ensure personnel are trained on
reproductive hazards.

Nitrile Gloves
(min. 0.11 mm)

Chemical Splash Goggles
(ANSI Z87.1 / EN 166)

Lab Coat
(fully buttoned)
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Small, Dry Spill Occurs

Alert personnel in the immediate area.
Restrict access.

Don appropriate PPE:
- Respirator (P3 filter)

- Nitrile gloves
- Goggles & Lab Coat

Cover the spill with a damp paper towel
or absorbent material to prevent dust.

Carefully scoop or sweep the material
into a labeled hazardous waste container.

Decontaminate the area
with soap and water.

Dispose of all cleanup materials
as hazardous waste.

Spill Secured

Click to download full resolution via product page

Caption: Emergency Spill Response Workflow.
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Fire-Fighting Measures

The substance is not combustible. [3][9]* Use an extinguishing agent appropriate for the

surrounding fire (e.g., water spray, dry chemical, carbon dioxide, foam). [3][14]* Firefighters

must wear self-contained breathing apparatus (SCBA) and full protective gear, as heating

may cause decomposition and produce toxic fumes like boron oxides. [3][9]

Section 7: Physical and Chemical Properties
Table 3: Properties of 4-Boronophthalic Acid and Surrogates

Property 4-Boronophthalic Acid Boric Acid (Surrogate)

CAS Number 1072946-35-0 [1][2] 10043-35-3 [15]

Molecular Formula C₈H₇BO₆ [1] BH₃O₃ [15]

Molecular Weight 209.95 g/mol [2] 61.83 g/mol [15]

Appearance White to off-white solid/powder White crystalline solid [15]

Melting Point Not available 170.9 °C (decomposes) [15]

Solubility Not available

Soluble in water (4.72 g/100

mL at 20°C) and lower

alcohols [15]

Stability

Stable under recommended

storage conditions. Moisture

sensitive.

Stable. Corrosive to iron if

moisture is present. [12]

| Hazardous Decomposition Products | Oxides of carbon and boron upon heating. | Boric

anhydride upon heating. [12]|

Section 8: Conclusion and Senior Scientist
Recommendations
While 4-Boronophthalic acid is a valuable tool in modern research, the absence of specific

safety data necessitates a cautious and informed approach. This guide establishes that, based
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on data from boric acid and other aromatic boronic acids, 4-Boronophthalic acid must be

treated as a reproductive toxicant (Category 1B) and a skin, eye, and respiratory irritant.

Key Directives for All Personnel:

Acknowledge the Hazard: All users must be trained on the potential reproductive hazards

before being authorized to handle this compound.

Prioritize Engineering Controls: All work with the solid material must be conducted in a

certified chemical fume hood to prevent inhalation.

Use Mandatory PPE: At a minimum, chemical splash goggles, nitrile gloves, and a lab coat

are required for any handling procedure.

Prevent Contamination: Follow strict protocols for handling, decontamination, and waste

disposal to prevent exposure and environmental release.

Until specific toxicological data for 4-Boronophthalic acid becomes available, these

surrogate-based guidelines represent the best practice for ensuring the health and safety of all

researchers, scientists, and drug development professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1522708#health-and-safety-data-for-4-
boronophthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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